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Compound of Interest

Compound Name: Zwittergent 310

Cat. No.: B043573 Get Quote

Zwittergent 3-10, a synthetic zwitterionic detergent, is a versatile surfactant widely employed by

researchers in biochemistry, cell biology, and molecular biology. Its utility spans various

applications, including the solubilization of membrane proteins and lipids, protein crystallization,

and as a component in cell lysis buffers. A key parameter governing its application is the

Critical Micelle Concentration (CMC), the concentration at which individual detergent molecules

(monomers) begin to aggregate into thermodynamically stable structures known as micelles.

This guide provides an in-depth overview of the CMC of Zwittergent 3-10, methods for its

determination, and the underlying principles of micelle formation.

Zwittergent 3-10: Properties and Critical Micelle
Concentration
Zwittergent 3-10, also known by its chemical name n-Decyl-N,N-dimethyl-3-ammonio-1-

propanesulfonate, possesses a unique molecular structure.[1] It features a strongly basic

quaternary ammonium ion and an acidic sulfonate ion of equal strength, allowing it to maintain

its zwitterionic character over a broad pH range.[2][3][4] This ionic balance is thought to prevent

irreversible binding to both anionic and cationic compounds.[2][3][4]

The formation of stable micelles is a defining characteristic of Zwittergent 3-10, enhancing its

ability to solubilize substances and stabilize colloidal systems.[5] The CMC is a critical

parameter for its effective use, with a generally accepted value in the range of 25-40 mM at a

temperature of 20-25°C.[1][2][3][6][7]
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Property Value

Synonyms

n-Decyl-N,N-dimethyl-3-ammonio-1-

propanesulfonate, 3-

(Decyldimethylammonio)propanesulfonate inner

salt, SB3-10, Sulfobetaine 10[1][6][8]

CAS Number 15163-36-7[1][3][7]

Molecular Formula C₁₅H₃₃NO₃S[1]

Molecular Weight 307.49 g/mol [1][3][7]

Critical Micelle Concentration (CMC) 25-40 mM (20-25°C)[1][2][3][6][7]

Aggregation Number 41[2][3][7]

The Concept of Micelle Formation
The formation of micelles is a spontaneous process driven by the amphipathic nature of

surfactant molecules like Zwittergent 3-10. These molecules possess a hydrophilic (water-

attracting) "head" group and a hydrophobic (water-repelling) "tail" group. In aqueous solutions

below the CMC, these molecules exist as monomers. As the concentration increases and

reaches the CMC, the hydrophobic tails aggregate to minimize their contact with water, forming

a hydrophobic core, while the hydrophilic heads remain exposed to the aqueous environment.

This process is depicted in the logical diagram below.
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Conceptual Diagram of Micelle Formation.

Experimental Determination of the Critical Micelle
Concentration
The CMC of a surfactant is determined empirically through various experimental techniques.[9]

These methods rely on detecting a distinct change in a physical property of the surfactant

solution as the concentration crosses the CMC.

Surface Tension Method
Principle: Surfactant molecules accumulate at the air-water interface, reducing the surface

tension of the solution. As the concentration increases, the surface becomes saturated with

monomers, and the surface tension decreases. Once the CMC is reached and micelles form,

the monomer concentration remains relatively constant, leading to a plateau in the surface

tension measurement. The CMC is identified as the inflection point on a plot of surface tension

versus surfactant concentration.[10]
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Protocol:

Prepare a series of aqueous solutions of Zwittergent 3-10 with varying concentrations.

Measure the surface tension of each solution using a tensiometer (e.g., Du Noüy ring

method or Wilhelmy plate method).

Plot the surface tension as a function of the logarithm of the Zwittergent 3-10 concentration.

The CMC is determined from the intersection of the two linear portions of the plot.

Conductometric Method
Principle: This method is suitable for ionic and zwitterionic surfactants. The conductivity of the

solution changes with the surfactant concentration. Below the CMC, the conductivity increases

linearly with the concentration of charged monomers. Above the CMC, the formation of larger,

less mobile micelles leads to a change in the slope of the conductivity versus concentration

plot.[11]

Protocol:

Prepare a stock solution of Zwittergent 3-10 in deionized water.

Measure the conductivity of a known volume of deionized water.

Make successive additions of the Zwittergent 3-10 stock solution to the water, measuring the

conductivity after each addition.

Plot the specific conductivity against the concentration of Zwittergent 3-10.

The CMC is identified as the concentration at the point where the slope of the line changes.

[12]

Fluorescence Spectroscopy Method
Principle: This technique utilizes a fluorescent probe that exhibits different fluorescence

properties in polar and non-polar environments. When micelles form, the hydrophobic probe
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partitions into the non-polar interior of the micelles, resulting in a significant change in its

fluorescence intensity or emission wavelength.

Protocol:

Prepare a series of Zwittergent 3-10 solutions containing a constant, low concentration of a

hydrophobic fluorescent probe (e.g., pyrene or 1,6-diphenyl-1,3,5-hexatriene).

Measure the fluorescence intensity of each solution using a spectrofluorometer.

Plot the fluorescence intensity as a function of the Zwittergent 3-10 concentration.

The CMC is determined as the concentration at which a sharp increase in fluorescence

intensity is observed.

The following diagram illustrates a typical experimental workflow for determining the CMC

using the conductometric method.
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Workflow for CMC Determination by Conductometry.

Applications in Research
The knowledge of Zwittergent 3-10's CMC is crucial for its effective use in various research

applications. For instance, in the solubilization of membrane proteins, a concentration above

the CMC is typically required to ensure the formation of micelles that can encapsulate the

hydrophobic domains of the proteins.[13][14] Conversely, for applications where the monomeric

form is desired, the concentration should be kept below the CMC. Therefore, a thorough

understanding of the CMC and the factors that can influence it, such as temperature and the

presence of salts, is essential for designing and interpreting experiments involving this versatile

detergent.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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